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Compound of Interest

Compound Name: Flumiclorac

Cat. No.: B1265798

Essential Safety and Handling Guide for Flumiclorac

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of Flumiclorac, a post-emergence herbicide used to control broadleaf weeds.[1]
[2][3] Adherence to these procedures is critical to ensure the safety of laboratory personnel and
to minimize environmental impact. Flumiclorac acts by inhibiting the protoporphyrinogen
oxidase (PPO) enzyme, leading to rapid cell membrane breakdown in target weeds.[3][4] While
it has low mammalian toxicity, it is a recognized irritant, necessitating careful handling.[2][5]

Toxicological Data Summary

The following table summarizes key quantitative toxicity data for Flumiclorac Pentyl Technical,
the active ingredient. These values are crucial for understanding the potential hazards and for
conducting thorough risk assessments.
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Toxicity Metric Value Species Notes
EPA Toxicity Category
Oral LD50 >2,000 mg/kg Rat
[6]
_ EPA Toxicity Category
Dermal LD50 >2,000 mg/kg Rabbit o]
) EPA Toxicity Category
Inhalation LC50 >2.12 mg/L Rat
IV[6]
o ) S ) EPA Toxicity Category
Eye Irritation Mildly irritating Rabbit o]
o _ S _ EPA Toxicity Category
Skin Irritation Slightly irritating Rabbit
IV[6]
) o - ) ) Not an applicable EPA
Skin Sensitization Non-sensitizer Guinea Pig
Category[6]
No developmental
] toxicity observed even
Developmental NOEL 800 mg/kg/day Rabbit ]
at maternally toxic
levels.[6][7]
Maternal NOEL 400 mg/kg/day Rabbit [6][7]
Developmental &
1500 mg/kg/day Rat [6][7]
Maternal NOELs
Effects at high doses
included changes in
Subchronic NOEL 1000 ppm Rat & Mouse liver, kidney, and
blood parameters.[6]
[7]
Long-term high dose
effects included
) increased liver/kidney
Chronic NOEL 300 ppm Mouse ]
weights and blood
biochemistry changes.
[61[7]
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NOEL: No-Observed-Effect Level LD50: Lethal Dose, 50% LC50: Lethal Concentration, 50%

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through skin contact, inhalation,
or eye contact.[8] The following equipment must be worn when handling Flumiclorac.
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Protection Area

Required PPE

Specifications and Best
Practices

Hand Protection

Chemical-resistant, waterproof

gloves.

Use unlined, elbow-length
gloves made of materials like
nitrile or butyl.[8] Do not use
leather or cotton gloves.[8]
Wash the outside of gloves

before removing them.[9][10]

Body Covering

Long-sleeved shirt and long

pants.

Should be worn over regular
work clothes. For tasks with a
high risk of splashing (e.g.,
mixing, cleaning), a chemical-
resistant apron is required.[8]
Coveralls may also be

required.

Eye and Face Protection

Safety glasses.

To prevent eye contact, wear
protective eyewear.[6] For
mixing or spraying, chemical
goggles and a face shield are

recommended.[10]

Footwear

Shoes plus socks.

Chemical-resistant boots
should be worn, with pant legs
placed over the top of the
boots.[10]

Respiratory Protection

NIOSH-approved respirator.

Required for hand-wand
applicators or when working in
enclosed/poorly ventilated
areas.[9] Use a dust/mist
filtering respirator
(MSHA/NIOSH approval prefix
TC-21C) or one with an N, R,
P, or HE filter.[9]
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Operational Plan: Handling and Spill Cleanup

A systematic approach to handling Flumiclorac is essential for safety. The following workflow
outlines the key steps from preparation to post-handling decontamination.

Flumiclorac Handling Workflow

2. Handiing

Handle product carefully
oid spils or dust

\\\\\\\\\\\\\

Click to download full resolution via product page
Caption: Procedural workflow for safely handling Flumiclorac.
Step-by-Step Handling Protocol:
e Preparation:
o Thoroughly read the product label and Safety Data Sheet (SDS) before use.
o Inspect all PPE for signs of wear or damage and replace as needed.[11]

o Ensure the handling area is well-ventilated. Do not use or store near open flames or hot
surfaces.

» Handling and Application:

o Put on all required PPE as specified in the table above.
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o Handle the product carefully to avoid creating dust or splashes.

o Keep the container closed when not in use.[7]

e Post-Handling Decontamination:

o Immediately after handling, remove PPE. Wash the outside of your gloves before taking
them off.[7]

o As soon as possible, wash thoroughly with soap and water and change into clean clothing.

[9]

o Store used PPE separately from personal clothing and away from pesticide areas.[11]
Contaminated clothing should be removed immediately and washed before reuse.[9]

o Emergency Spill Cleanup:

o On Land: Stop the source of the spill if it is safe to do so.[7] Contain the spill to prevent it
from entering waterways.[7] Absorb the liquid with an inert material like dry sand or earth,
then place it into a designated chemical waste container.[7] Wash the affected area with
soap and water, and collect the wash liquid with additional absorbent for disposal.[7]

o In Water: This material forms an emulsion in water. Stop or reduce further contamination
and isolate the contaminated water.[7] Remove the contaminated water for treatment or
disposal.[7]

Disposal Plan

Proper disposal of Flumiclorac and its containers is crucial to prevent environmental
contamination.[12] All disposal methods must comply with federal, state, and local regulations.
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Flumiclorac Disposal Decision Tree

Disposal Required

Unused Product

Empty Container Contaminated PPE

Is PPE washable
and lightly soiled?

) Triple rinse container
Follow label recommendations p

promptly after emptying

Discard as per regulations.
Do not reuse heavily
contaminated items.

Dispose at approved Add rinsate to
hazardous waste facility application equipment or tank

Wash separately with
detergent and hot water

Offer for recycling or

puncture and dispose of
in a sanitary landfill

Click to download full resolution via product page
Caption: Decision-making process for the disposal of Flumiclorac waste.
Disposal Procedures:

¢ Unused Product: Wastes resulting from the use of this product should be disposed of on-site
or at an approved waste disposal facility.[7] Always follow the disposal instructions on the
product label.[12] Contact your local solid-waste management agency for information on
hazardous waste collection programs.[12][13]

+ Empty Containers:
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o Do not reuse or refill the container.[7]

o Clean the container promptly after emptying by triple rinsing as follows[7]:
1. Empty the remaining contents into the application equipment and drain for 10 seconds.
2. Fill the container 1/4 full with water and recap. Shake for 10 seconds.

3. Pour the rinsate into the application equipment or a mix tank for later use. Drain for 10
seconds.

4. Repeat this procedure two more times.

o Once rinsed, the container can be offered for recycling or reconditioning, or it can be
punctured and disposed of in a sanitary landfill or by incineration, as permitted by local
authorities.[7]

o Contaminated PPE:
o Do not allow contaminated PPE to be taken home.[11]

o Absorbent materials or coveralls that are drenched or heavily contaminated with the
undiluted product must be discarded and not reused.[11]

o Washable PPE should be cleaned separately from other laundry using detergent and hot
water.[11]

o Dispose of non-reusable or heavily contaminated PPE in accordance with federal, state,
and local regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Flumiclorac]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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